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Compound of Interest

Compound Name: gamma-L-Glutamyl-p-nitroanilide

Cat. No.: B12061768 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling gamma-L-Glutamyl-p-nitroanilide, offering procedural, step-by-step guidance to

foster a secure research environment. By adhering to these protocols, you can minimize risks

and ensure the integrity of your work.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling gamma-L-Glutamyl-p-nitroanilide, a comprehensive suite of personal

protective equipment is mandatory to prevent skin and eye contact, as well as inhalation of the

powdered compound.

Recommended Personal Protective Equipment:
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Body Part PPE Item
Specifications and
Remarks

Eyes/Face
Safety Glasses with Side

Shields or Goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield may be required in

situations with a higher risk of

splashing.[1][2]

Hands
Chemical-resistant, impervious

gloves

Suitable materials include

polychloroprene, nitrile rubber,

butyl rubber, fluorocaoutchouc,

and polyvinyl chloride. Always

inspect gloves for degradation

before use and wash hands

thoroughly after removal.[1]

Body
Protective Clothing/Laboratory

Coat

An impervious lab coat should

be worn to prevent skin

contact. Ensure it is fully

buttoned with sleeves rolled

down.[1][2]

Respiratory
Dust Respirator/Full-face

Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended,

especially when engineering

controls are not sufficient or

during spill cleanup. A full-face

respirator should be used if

exposure limits are exceeded

or irritation is experienced.[1]

[2]

Safe Handling and Storage: Operational Plan
Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's stability.
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Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Install and maintain safety showers and eye wash stations in the immediate work area.[2]

Handling Procedures:

Avoid All Personal Contact: This includes inhalation of dust and direct contact with skin and

eyes.[3]

Prevent Dust Formation: Handle the solid material carefully to avoid generating dust. Use dry

clean-up procedures for any spills.[1][3]

Grounding: Use explosion-proof equipment and ensure it is properly grounded to prevent

static discharge, which could ignite dust particles.[3]

Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or

smoke in the laboratory.[1]

Storage Procedures:

Store in a tightly closed, properly labeled container.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3]

Occupational Exposure Limits
While no specific occupational exposure limits have been established for gamma-L-Glutamyl-
p-nitroanilide, the following general guidelines for particulates should be observed as a

conservative measure.
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Guideline Limit Details

OSHA PEL (Permissible

Exposure Limit)
15 mg/m³

Total dust (Particulates Not

Otherwise Regulated - PNOR)

[3]

5 mg/m³

Respirable fraction

(Particulates Not Otherwise

Regulated - PNOR)[3]

Disposal Plan: Ensuring Environmental and
Personal Safety
The disposal of gamma-L-Glutamyl-p-nitroanilide and its contaminated materials must be

handled with care to prevent environmental contamination and ensure compliance with

regulations.

Waste Collection:

Collect all waste material, including unused product and contaminated PPE, in a clearly

labeled, sealed, and appropriate container.

Disposal Method:

All waste must be handled in accordance with local, state, and federal regulations.[3]

Contact a licensed professional waste disposal service to arrange for collection and disposal.

Controlled incineration or disposal in a permitted chemical waste landfill are potential

disposal methods, to be determined by the waste disposal service and local regulations.[3]

Do not dispose of this chemical down the drain or in the general trash.

Emergency Procedures: First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin area with plenty of soap

and water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of

gamma-L-Glutamyl-p-nitroanilide from receipt to disposal.

Preparation Handling Cleanup & Disposal

Review Safety Data Sheet Select Appropriate PPE
1. Assess Hazards

Prepare Ventilated Work Area
2. Don PPE

Weigh Chemical in Fume Hood3. Begin Work Perform Experiment
4. Proceed

Clean Work Area5. Conclude Experiment Segregate Waste
6. Collect Waste

Dispose of Waste via Certified Vendor
7. Follow Protocol

Remove and Dispose of PPE
8. Decontaminate

Wash Hands Thoroughly
9. Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling of gamma-L-Glutamyl-p-nitroanilide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.echemi.com/sds/gamma-l-glutamyl-4-nitroanilide-pid_Rock18163.html
https://www.echemi.com/sds/gamma-l-glutamyl-4-nitroanilide-pid_Rock18163.html
https://www.echemi.com/sds/gamma-l-glutamyl-4-nitroanilide-pid_Rock18163.html
https://www.echemi.com/sds/gamma-l-glutamyl-4-nitroanilide-pid_Rock18163.html
https://www.benchchem.com/product/b12061768?utm_src=pdf-body
https://www.benchchem.com/product/b12061768?utm_src=pdf-body-img
https://www.benchchem.com/product/b12061768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12061768?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/gamma-l-glutamyl-4-nitroanilide-pid_Rock18163.html
https://www.tcichemicals.com/BE/en/sds/G0065_EU_6N.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/glutamyl%20nitroanilide.pdf
https://www.benchchem.com/product/b12061768#personal-protective-equipment-for-handling-gamma-l-glutamyl-p-nitroanilide
https://www.benchchem.com/product/b12061768#personal-protective-equipment-for-handling-gamma-l-glutamyl-p-nitroanilide
https://www.benchchem.com/product/b12061768#personal-protective-equipment-for-handling-gamma-l-glutamyl-p-nitroanilide
https://www.benchchem.com/product/b12061768#personal-protective-equipment-for-handling-gamma-l-glutamyl-p-nitroanilide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12061768?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

